2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C24H25N5O3S/c1-31-17-7-4-6-16(12-17)29-23(20-14-25-21-10-3-2-9-19(20)21)27-28-24(29)33-15-22(30)26-13-18-8-5-11-32-18/h2-4,6-7,9-10,12,14,18,25H,5,8,11,13,15H2,1H3,(H,26,30)
• InChI Key: JAVSFORBKCKFKC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=NN=C2SCC(=O)NCC3CCCO3)C4=CNC5=CC=CC=C54
• Molecular Formula: C24H25N5O3S
• Molecular Weight: 463.6 g/mol
• CAS No.: 852145-51-8

Description

2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C24H25N5O3S and its molecular weight is 463.56. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivatives

The compound, due to its complex structure involving indole, triazole, and acetamide functional groups, is likely to be of interest in the synthesis of novel chemical entities. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from related compounds has been demonstrated to yield compounds with anti-inflammatory and analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, aromatic methoxy and methylenedioxy substituted derivatives of related compounds have been synthesized for various applications (Pecherer, Sunbury, & Brossi, 1972).

Enzyme Inhibition and Biological Activity

Compounds with similar structural features have been synthesized and evaluated for their inhibition potential against various enzymes, demonstrating significant biological activities. For example, N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide derivatives showed good activity against bovine carbonic anhydrase and cholinesterase enzymes, indicating potential therapeutic applications (Virk et al., 2018).

Anticancer and Antimicrobial Properties

The structural motifs present in the compound are found in other molecules that have been synthesized and tested for anticancer and antimicrobial activities. For instance, analogs of 3-methyl-[1,2,4] triazolo [3,4-a] phthalazines have shown inhibition activity against cancer cell lines and antimicrobial activities, suggesting the potential of related compounds in therapeutic applications (Kumar et al., 2019). Moreover, new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides have been studied for their anticancer activity, further highlighting the relevance of such compounds in medical research (Evren et al., 2019).